Cas no 43224-81-3 (2-Phenoxyethyl 4-methylbenzenesulfonate)

• Product Name: 2-Phenoxyethyl 4-methylbenzenesulfonate
• CAS No: 43224-81-3
• MF: C₁₅H₁₆O₄S
• MW: 292.350143432617
• CID: 324201
• PubChem ID: 4173441
• Update Time: 2025-05-28

2-Phenoxyethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate
• 2-Phenoxyethyl 4-methylbenzenesulfonate
• 1-phenoxy-2-(toluene-4-sulfonyloxy)-ethane
• 1-Phenoxy-2-(toluol-4-sulfonyloxy)-aethan
• 2-phenoxyethanol tosylate
• 2-phenoxyethyl tosylate
• 4-tolylsulfonic acid 2-phenoxy-ethyl ester
• AC1N5LAT
• ARONIS010105
• BBL023392
• CTK6B9377
• phenoxyethyl 4-toluenesulfonate
• SBB080477
• STL065562
• Toluene-4-sulfonic acid, 2-phenoxy-ethyl ester
• 2-phenoxyethyl 4-methylbenzene-1-sulfonate
• 2-PHENOXYETHYL P-TOLUENESULFONATE
• A924067
• CS-0317831
• 2-phenoxyethyl4-methylbenzenesulfonate
• SCHEMBL1395593
• 43224-81-3
• DTXSID20400265
• EN300-7253718
• AKOS000499181
• VS-07415
• DB-087131

• MDL： P170345
• Inchi： 1S/C15H16O4S/c1-13-7-9-15(10-8-13)20(16,17)19-12-11-18-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： MSIGTXLXMVOOQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.07693016g/mol
• Monoisotopic Mass: 292.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61Ų

2-Phenoxyethyl 4-methylbenzenesulfonate Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-Phenoxyethyl 4-methylbenzenesulfonate

Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate (CAS No. 43224-81-3): A Comprehensive Overview

Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate, identified by its Chemical Abstracts Service (CAS) number 43224-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, also known as 2-phenoxy-4-methylbenzenesulfonate, belongs to the class of sulfonate esters and has demonstrated promising applications in various scientific domains.

The structure of Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate consists of a phenyl ring substituted with both a phenoxy group and a methylsulfonyl group. This unique structural arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the phenoxy group enhances its solubility in polar solvents, while the methylsulfonyl group contributes to its reactivity and stability under various conditions.

In recent years, Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate has been extensively studied for its potential applications in drug development. Researchers have explored its role as a key intermediate in the synthesis of bioactive molecules, including therapeutic agents targeting neurological disorders. The compound's ability to undergo selective functionalization has made it particularly useful in constructing complex molecular architectures required for pharmaceutical formulations.

One of the most notable applications of Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate is in the field of medicinal chemistry. Its sulfonate moiety is known to enhance the bioavailability of drugs by improving their water solubility. This property is particularly advantageous for developing oral and injectable medications where solubility plays a critical role in drug absorption and efficacy. Recent studies have highlighted its use in synthesizing sulfonamide derivatives, which are widely used in antibiotics and anti-inflammatory drugs.

The compound's reactivity also makes it a valuable tool in organic synthesis. It serves as a precursor for the preparation of more complex sulfonates and esters, which are essential in fine chemical manufacturing. The ability to introduce diverse functional groups at specific positions on the phenyl ring allows chemists to tailor the properties of the resulting compounds for specific applications.

Another area where Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate has shown promise is in materials science. Its unique chemical properties have been exploited in the development of advanced polymers and coatings. The compound's ability to form stable complexes with other molecules has led to the creation of novel materials with enhanced durability and functionality. These materials are being explored for use in electronics, aerospace, and automotive industries where high-performance materials are essential.

Environmental scientists have also been interested in Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate due to its potential role as a pollutant degrader. Research indicates that this compound can participate in biodegradation processes, breaking down into less harmful substances under certain environmental conditions. This finding is significant for developing sustainable chemical processes that minimize environmental impact.

The synthesis of Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These methodologies often involve catalytic processes that enhance efficiency and reduce waste generation.

Quality control and analytical techniques play a crucial role in characterizing Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to confirm the identity and purity of the compound. These analytical methods provide detailed insights into its molecular structure and help ensure consistency across batches.

The future prospects of Ethanol, 2-phenoxy-, 4-methylbenzenesulfonate are vast and exciting. Ongoing research aims to uncover new applications and improve synthetic routes for this versatile compound. Collaborative efforts between academia and industry are expected to drive innovation, leading to groundbreaking advancements in pharmaceuticals, materials science, and environmental chemistry.